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Compound of Interest

Compound Name: 4-Bromonicotinaldehyde

CAS No.: 154105-64-3

Cat. No.: B119466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Bromonicotinaldehyde (also known as 4-Bromopyridine-3-carboxaldehyde). The information

is presented to facilitate its use in research, drug development, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

Below are the expected proton (¹H) and carbon-13 (¹³C) NMR spectral data for 4-
Bromonicotinaldehyde, based on the analysis of its structural features and data from closely

related compounds.

Table 1: ¹H NMR Spectroscopic Data for 4-Bromonicotinaldehyde
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aldehyde-H ~10.1 s -

H-2 ~8.9 s -

H-5 ~7.8 d ~5.0

H-6 ~8.7 d ~5.0

Note: The chemical shifts are approximate and can vary based on the solvent and

concentration. The aldehyde proton is expected to be a singlet. The aromatic protons will

exhibit splitting patterns based on their coupling with adjacent protons.

Table 2: ¹³C NMR Spectroscopic Data for 4-Bromonicotinaldehyde

Carbon Chemical Shift (δ, ppm)

C=O (Aldehyde) ~190

C-2 ~155

C-3 ~125

C-4 ~140

C-5 ~128

C-6 ~152

Note: The chemical shifts are approximate. The carbonyl carbon of the aldehyde is

characteristically found in the downfield region of the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

expected characteristic IR absorption bands for 4-Bromonicotinaldehyde are summarized

below.
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Table 3: IR Spectroscopic Data for 4-Bromonicotinaldehyde

Functional Group Wavenumber (cm⁻¹) Intensity

C-H (aromatic) 3100-3000 Medium

C-H (aldehyde) 2850-2750 Medium, often two bands

C=O (aldehyde) 1710-1685 Strong

C=C (aromatic) 1600-1450 Medium to Strong

C-N (pyridine ring) 1590-1470 Medium

C-Br 650-550 Medium to Strong

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound. For 4-Bromonicotinaldehyde, the mass spectrum is expected to show a

characteristic isotopic pattern for bromine.

Table 4: Mass Spectrometry Data for 4-Bromonicotinaldehyde

m/z Ion Relative Intensity

185/187 [M]⁺
High (characteristic 1:1 ratio

for Br)

184/186 [M-H]⁺ Moderate

156/158 [M-CHO]⁺ Moderate

106 [M-Br]⁺ Moderate

78 [C₅H₄N]⁺ Moderate

Note: The presence of two peaks of nearly equal intensity separated by 2 m/z units for

bromine-containing fragments is a key diagnostic feature.
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Experimental Protocols
The following are general experimental protocols for obtaining the spectroscopic data

presented above.

NMR Spectroscopy
A solution of 4-Bromonicotinaldehyde (typically 5-10 mg) is prepared in a deuterated solvent

(e.g., CDCl₃, DMSO-d₆) in an NMR tube. The ¹H and ¹³C NMR spectra are recorded on a

spectrometer operating at a frequency of 300 MHz or higher. Chemical shifts are reported in

parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane, TMS).

IR Spectroscopy
The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

a solid sample, a KBr pellet is prepared by grinding a small amount of the compound with dry

potassium bromide and pressing the mixture into a thin disk. Alternatively, the spectrum can be

recorded using an Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry
The mass spectrum is typically acquired using an electron ionization (EI) source. A small

amount of the sample is introduced into the mass spectrometer, where it is vaporized and

bombarded with a high-energy electron beam. The resulting ions are separated based on their

mass-to-charge ratio (m/z) and detected.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-Bromonicotinaldehyde.
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Caption: General workflow for obtaining and interpreting spectroscopic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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